Cas no 1890711-32-6 (2-(4-bromophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-bromophenyl)ethane-1-sulfonyl fluoride
• CAS No: 1890711-32-6
• MF: C₈H₈BrFO₂S
• MW: 267.115324020386
• CID: 6140969
• PubChem ID: 115049628
• Update Time: 2025-10-22

2-(4-bromophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)ethane-1-sulfonyl fluoride
• Benzeneethanesulfonyl fluoride, 4-bromo-
• EN300-1988802
• 1890711-32-6

• Inchi： 1S/C8H8BrFO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2
• InChI Key： ZKCUQUCTFUSJFG-UHFFFAOYSA-N
• SMILES： C1(CCS(F)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 265.94124g/mol
• Monoisotopic Mass: 265.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±25.0 °C(Predicted)

Additional information on 2-(4-bromophenyl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(4-Bromophenyl)ethane-1-sulfonyl fluoride (CAS No. 1890711-32-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic synthesis and pharmaceutical intermediates, 2-(4-bromophenyl)ethane-1-sulfonyl fluoride (CAS No. 1890711-32-6) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is widely recognized for its unique reactivity and versatility in click chemistry and bioconjugation applications. Researchers and industry professionals frequently search for "sulfonyl fluorides in drug discovery" or "4-bromophenyl derivatives uses," highlighting its relevance in modern chemical research.

The molecular structure of 2-(4-bromophenyl)ethane-1-sulfonyl fluoride features a bromine-substituted phenyl ring coupled with a reactive sulfonyl fluoride group, making it a valuable building block for protease inhibitors and covalent inhibitors. Recent trends in "targeted protein degradation" and "covalent drug design" have further amplified demand for this compound. Its CAS No. 1890711-32-6 serves as a critical identifier in chemical databases and patent literature, ensuring precise tracking in high-throughput screening workflows.

From a synthetic perspective, 2-(4-bromophenyl)ethane-1-sulfonyl fluoride demonstrates excellent compatibility with palladium-catalyzed cross-coupling reactions, addressing common queries like "how to modify bromoarenes" or "sulfonyl fluoride stability." The 4-bromophenyl moiety enables further functionalization via Suzuki-Miyaura or Buchwald-Hartwig reactions, while the sulfonyl fluoride group participates selectively in SuFEx (Sulfur Fluoride Exchange) click chemistry—a topic gaining traction in "next-generation bioconjugation techniques" discussions.

In medicinal chemistry, this compound's role extends to activity-based protein profiling (ABPP), particularly for studying serine hydrolases. Laboratory searches often include terms like "sulfonyl fluoride probes" or "1890711-32-6 solubility," reflecting practical concerns. The compound's hydrolytic stability compared to traditional sulfonate esters makes it preferable for biological assays, aligning with industry needs for "stable covalent modifiers" in drug target identification.

Quality control of CAS No. 1890711-32-6 typically involves HPLC purity analysis and 19F NMR verification, addressing FAQs such as "how to characterize sulfonyl fluorides." Storage recommendations (-20°C under inert atmosphere) and handling precautions are frequently searched, underscoring the importance of compound stability in research reproducibility. Recent publications on "sulfonyl fluorides in covalent inhibitor design" cite this compound as a key example of tunable electrophilicity.

The commercial availability of 2-(4-bromophenyl)ethane-1-sulfonyl fluoride through specialty chemical suppliers has expanded its accessibility for academic labs and biotech startups. Market analyses reveal growing interest in "bromophenyl building blocks" and "fluorinated warheads," with this compound serving both needs. Its dual functionality (bromoaryl + sulfonyl fluoride) positions it uniquely for fragment-based drug discovery—a hot topic in "small molecule screening libraries" discussions.

Environmental and green chemistry considerations have also shaped recent applications of 1890711-32-6. Researchers exploring "sustainable fluorination methods" appreciate its efficient atom economy compared to older sulfur-based reagents. The compound's role in PET radiotracer development (via bromine-76 isotopes) further demonstrates its interdisciplinary value, connecting searches for "imaging agent synthesis" with radiopharmaceutical chemistry.

Looking ahead, 2-(4-bromophenyl)ethane-1-sulfonyl fluoride continues to inspire innovation in chemical biology and materials science. Its presence in patents related to "kinase inhibitor scaffolds" and "polymer crosslinking agents" confirms broad utility. As the scientific community prioritizes "covalent drug safety" and "selective protein modification," this compound's balanced reactivity profile ensures its enduring significance in cutting-edge research.